Cas no 864939-08-2 (5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 864939-08-2
• MF: C₂₁H₁₄N₄O₂S₃
• MW: 450.556459903717
• CID: 5853836
• PubChem ID: 4341739
• Update Time: 2025-05-20

5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamidobenzo[d]thiazol-2-yl)-5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[6-(acetylamino)-2-benzothiazolyl]-5-(2-benzothiazolyl)-
• N-(6-acetamido-1,3-benzothiazol-2-yl)-5-(1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• F1301-0498
• 864939-08-2
• AKOS024605104
• 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C21H14N4O2S3/c1-11(26)22-12-6-7-14-18(10-12)30-21(24-14)25-19(27)16-8-9-17(28-16)20-23-13-4-2-3-5-15(13)29-20/h2-10H,1H3,(H,22,26)(H,24,25,27)
• InChI Key： KDCJRCKJCJDOGH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=C(NC(C)=O)C=C3S2)=O)SC(C2=NC3=CC=CC=C3S2)=CC=1

Computed Properties

• Exact Mass: 450.02788922g/mol
• Monoisotopic Mass: 450.02788922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• pka: 7.76±0.70(Predicted)

Additional information on 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

5-(1,3-Benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS 864939-08-2): A Comprehensive Scientific Profile

In the realm of heterocyclic chemistry, 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide (CAS 864939-08-2) has emerged as a compound of significant research interest due to its unique molecular architecture and potential applications. This benzothiazole-thiophene hybrid compound combines three pharmacologically important moieties: the benzothiazole scaffold, thiophene ring, and carboxamide linkage, making it a fascinating subject for medicinal chemistry studies.

The molecular structure of CAS 864939-08-2 features a central thiophene-2-carboxamide core flanked by two benzothiazole units, one of which bears an acetamido substituent at the 6-position. This arrangement creates multiple sites for hydrogen bonding and π-π interactions, which researchers are investigating for various biological applications. Recent studies suggest that such heterocyclic carboxamides may interact with specific protein targets, though the exact mechanism of action for this particular compound remains under investigation.

From a synthetic chemistry perspective, 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide represents an excellent example of modern cross-coupling strategies in heterocyclic chemistry. The compound's synthesis typically involves palladium-catalyzed reactions to form the central thiophene-carboxamide bond, followed by careful functionalization of the benzothiazole rings. These synthetic approaches align with current trends in green chemistry, as researchers seek more efficient and environmentally friendly routes to such complex molecules.

The physicochemical properties of CAS 864939-08-2 make it particularly interesting for pharmaceutical research. Early studies indicate moderate solubility in polar organic solvents, with the acetamido group enhancing water solubility compared to simpler benzothiazole derivatives. The compound's absorption characteristics, as predicted by computational models, suggest good membrane permeability - a crucial factor for potential therapeutic applications. These properties are currently being optimized in related compounds through structure-activity relationship (SAR) studies.

In material science applications, the benzothiazole-thiophene core of this compound has shown promise in organic electronic devices. The extended π-conjugation system formed by the thiophene bridge between two benzothiazole units creates interesting optoelectronic properties. Researchers are exploring derivatives of 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide for potential use in organic light-emitting diodes (OLEDs) and organic photovoltaics, capitalizing on the compound's potential charge transport characteristics.

Analytical characterization of CAS 864939-08-2 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (particularly ¹H and ¹³C NMR), and X-ray crystallography for structural confirmation. The compound's purity is commonly assessed using high-performance liquid chromatography (HPLC), with researchers paying particular attention to the stability of the acetamido group under various conditions. These analytical methods are crucial for quality control in research applications.

The safety profile of 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is still being established through ongoing toxicological studies. Preliminary data suggest that standard laboratory precautions for handling organic compounds should be followed. Researchers working with this compound typically use personal protective equipment including gloves and safety glasses, especially when handling the powder form. Proper ventilation is recommended, though the compound is not currently classified as highly hazardous under standard laboratory safety protocols.

From a commercial perspective, CAS 864939-08-2 remains primarily a research chemical, available through specialized chemical suppliers in milligram to gram quantities. The compound's price reflects its complex synthesis and the need for high purity in research applications. As interest grows in benzothiazole-containing compounds for various applications, the market for this and related substances may expand, particularly in the pharmaceutical and materials science sectors.

Current research trends involving 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide focus on several key areas: (1) exploration of its potential as a kinase inhibitor scaffold, (2) investigation of its fluorescent properties for sensor applications, and (3) development of more efficient synthetic routes. These research directions align with broader scientific interests in heterocyclic compounds with multiple fused aromatic systems, which continue to yield important discoveries in both life sciences and materials chemistry.

For researchers considering working with CAS 864939-08-2, several practical considerations emerge. The compound's stability under various storage conditions (typically recommended at -20°C under inert atmosphere), solubility profile (with DMSO being a common solvent choice), and compatibility with common laboratory reagents should all be carefully evaluated for specific applications. Recent publications suggest that the acetamido group may participate in unexpected reactions under certain conditions, warranting careful experimental design.

Looking to the future, 5-(1,3-benzothiazol-2-yl)-N-(6-acetamido-1,3-benzothiazol-2-yl)thiophene-2-carboxamide represents an intriguing platform for further chemical exploration. Its modular structure allows for numerous structural modifications - at the benzothiazole rings, the thiophene core, or the carboxamide linker - enabling systematic investigation of structure-property relationships. As synthetic methodologies continue to advance, particularly in the area of C-H activation and other modern transformations, the accessibility of this and related compounds will likely improve, facilitating broader research applications.

In conclusion, CAS 864939-08-2 exemplifies the rich potential of heterocyclic hybrid molecules in contemporary chemical research. Its combination of benzothiazole, thiophene, and carboxamide functionalities creates a versatile molecular platform with applications spanning medicinal chemistry, materials science, and beyond. As research continues to uncover the properties and potential of this interesting compound, it may well emerge as an important building block in various scientific and technological applications.